Cas no 1857-30-3 (Viroallosecurinine)

• Product Name: Viroallosecurinine
• CAS No: 1857-30-3
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD14709502
• CID: 907293
• PubChem ID: 908416
• Update Time: 2025-04-19

Viroallosecurinine Chemical and Physical Properties

Names and Identifiers

• Viroallosecurinine
• &nbsp
• SECURININE
• (-)-securinine
• (+)-Viroallosecurinine
• (7R,9R)-Securinan-11-one
• Alkaloid PN-A
• norsecurinine
• Nsc326131
• securinan-11-one
• NSC 326131
• 1857-30-3
• Oprea1_546685
• Phyllochrysine
• DTXSID00859919
• HMS3373F18
• 14-oxa-7-azatetracyclo[6.6.1.01,11.02,7]pentadeca-9,11-dien-13-one
• Securinan-11-one, (2alpha)-
• CHEBI:181210
• (7beta,9beta)securinan-11-one
• EN300-295530
• 1071758-20-7
• SCHEMBL15426160
• HMS1607C11
• Allasecurinine
• Securinan-11-one, (2.alpha.)-
• Securinin
• CHEMBL1965517
• AC-12486
• NSC-107414
• 14-oxa-7-azatetracyclo[6.6.1.0^{1,11}.0^{2,7}]pentadeca-9,11-dien-13-one
• Benzofurano[7a,7,6-a,b]indolisin-2(1H)-one, 5a,7,8,9,10,10a,10b,11-octahydro-
• Securinan-11-one, (7beta,9beta)-
• 884-68-4
• 14-OXA-7-AZATETRACYCLO[6.6.1.0(1),(1)(1).0(2),?]PENTADECA-9,11-DIEN-13-ONE
• Allosecurinin
• NSC107414
• NCI60_000179
• NSC107413
• NSC 107415
• NSC-326131
• SWZMSZQQJRKFBP-UHFFFAOYSA-N
• NSC-107415
• BRD-A08521080-001-01-5
• XA176463
• Virosecurinine
• NCI60_000178
• NCI60_000177
• NSC107415
• F82120
• 9,10,11,11a-Tetrahydro-8H-6,11b-methanofuro[2,3-c]pyrido[1,2-a]azepin-2(6H)-one
• 2-Allosecurinine
• AKOS015960902
• 8H-6,11b-Methanofuro[2,3-c]pyrido[1,2-a]azepin-2(6H)-one,9,10,11,11a-tetrahydro-, (6S,11aS,11bS)-
• DA-70715

• MDL： MFCD14709502
• Inchi： 1S/C13H15NO2/c15-12-7-9-4-5-10-8-13(9,16-12)11-3-1-2-6-14(10)11/h4-5,7,10-11H,1-3,6,8H2
• InChI Key： SWZMSZQQJRKFBP-UHFFFAOYSA-N
• SMILES： O1C(C=C2C=CC3CC12C1CCCCN13)=O

Computed Properties

• Exact Mass: 217.11000
• Monoisotopic Mass: 217.110278721 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 217.26
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 145-147 ºC (hexane acetone )
• Boiling Point: 459.0±45.0 °C at 760 mmHg
• Flash Point: 197.0±19.6 °C
• Solubility: Soluble (100 g/l) (25 º C),
• PSA: 29.54000
• LogP: 1.34290
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Viroallosecurinine Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines Indolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines